2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-(3-phenyl-3,4-dihydropyrazol-2-yl)ethanone
• InChI: InChI=1S/C18H15N3O2S/c22-17(12-24-18-20-14-8-4-5-9-16(14)23-18)21-15(10-11-19-21)13-6-2-1-3-7-13/h1-9,11,15H,10,12H2
• InChI Key: HFKPVICIWZJTSG-UHFFFAOYSA-N
• Canonical SMILES: C1C=NN(C1C2=CC=CC=C2)C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and molecular biology.

Mechanism of Action

The mechanism of action of 2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole has several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as topoisomerase II and protein kinase C. Additionally, it has been shown to induce apoptosis in cancer cells. The compound has also been found to have anti-inflammatory and antimicrobial activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole in lab experiments include its relatively simple synthesis method, high yield and purity, and promising activity against various cancer cell lines and bacterial strains. However, the limitations include the lack of understanding of its mechanism of action and potential side effects, as well as the need for further research to determine its efficacy in vivo.

Future Directions

There are several future directions for research on 2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole. These include further studies on its mechanism of action, potential side effects, and efficacy in vivo. Additionally, the compound could be further optimized for increased potency and selectivity against specific cancer cell lines and bacterial strains. It could also be investigated for its potential as a therapeutic agent for other diseases, such as inflammatory disorders and viral infections. Finally, the compound could be used as a tool for studying the biology of cancer and other diseases.

Scientific Research Applications

2-{[2-oxo-2-(5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)ethyl]thio}-1,3-benzoxazole has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit promising activity against various cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has been found to have antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound has also been investigated for its potential as an anti-inflammatory agent and has shown promising results in animal models.